1-benzoyl-4-(2-fluorophenyl)piperazine

• IUPAC Name: [4-(2-fluorophenyl)piperazin-1-yl]-phenylmethanone
• InChI: InChI=1S/C17H17FN2O/c18-15-8-4-5-9-16(15)19-10-12-20(13-11-19)17(21)14-6-2-1-3-7-14/h1-9H,10-13H2
• InChI Key: PPLALPPAQCOPPI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2F)C(=O)C3=CC=CC=C3
• Molecular Formula: C17H17FN2O
• Molecular Weight: 284.33 g/mol

Description

1-Benzoyl-4-(2-fluorophenyl)piperazine is a piperazine derivative featuring a benzoyl group at the 1-position and a 2-fluorophenyl substituent at the 4-position of the piperazine ring. Piperazine derivatives are widely studied for their roles as serotonin receptor modulators, monoamine oxidase inhibitors (MAOIs), and antimicrobial agents. The 2-fluorophenyl group in this compound enhances lipophilicity and influences binding specificity, while the benzoyl moiety may contribute to metabolic stability .

Comparison with Similar Compounds

2-Fluorophenyl vs. 4-Fluorophenyl Derivatives

• 5-HT1A Receptor Affinity :
  The 2-fluorophenyl substituent in 1-benzoyl-4-(2-fluorophenyl)piperazine shows consistent affinity for 5-HT1A receptors (Ki ≈ 1 nM), regardless of the acetyl group position in coumarin hybrids. In contrast, 4-fluorophenyl analogs exhibit variable binding depending on substituent placement. For example, (3-bromophenyl)piperazine derivatives display a threefold increase in affinity when paired with 6-acetylcoumarin compared to 8-acetylcoumarin .
  • Key Interaction : The 2-fluorophenyl group forms a hydrogen bond with Ser199 in the 5-HT1A receptor, stabilizing the binding pose .

Table 1: Receptor Affinity of Piperazine Derivatives

Compound	Substituent Position	5-HT1A Ki (nM)	MAO-B IC50 (µM)
1-Benzoyl-4-(2-FP)piperazine	2-Fluorophenyl	1.0	-
1-Benzoyl-4-(4-NP)piperazine	4-Nitrophenyl	-	-
6-Acetyl-7-{4-[4-(2-FP)]butoxy}coumarin	2-Fluorophenyl	1.04	-
Pyridazinone T3 (2-FP)	2-Fluorophenyl	-	0.12

FP: Fluorophenyl; NP: Nitrophenyl .

Enzyme Inhibition Profiles

MAO-B Selectivity: Piperazine derivatives with 2-fluorophenyl groups, such as pyridazinones T3 and T6, demonstrate submicromolar MAO-B inhibition (IC50 = 0.12–0.15 µM) with >100-fold selectivity over MAO-A. This contrasts with non-fluorinated analogs, which often lack such specificity .

Mechanistic Insight : The 2-fluorophenyl moiety enhances steric complementarity with the MAO-B active site, while the benzoyl group may reduce off-target interactions .

Metabolic Stability and Pathways

• CYP3A4-Mediated Metabolism: Piperazine derivatives like vanoxerine (a 4-fluorophenyl analog) are primarily metabolized by CYP3A4 via N-dealkylation. The benzoyl group in 1-benzoyl-4-(2-fluorophenyl)piperazine may slow oxidative degradation compared to alkyl-substituted analogs (e.g., 4-(3-phenylpropyl)piperazines) .
• Environmental Degradation: Manganese oxide (MnO2) oxidizes piperazine rings at the N1 position, leading to hydroxylation and dealkylation. Fluorine substituents may stabilize the ring against such abiotic degradation .

Antioxidant Activity

• Hydroxyl Radical Scavenging :
  2-Fluorophenylpiperazines uniquely scavenge hydroxyl radicals (HO•) via hydrogen bonding between the fluorine atom and the hydroxy group. In contrast, 4-fluorophenyl derivatives show pro-oxidative effects .

Crystal Structures :

• 1-Benzoyl-4-(4-nitrophenyl)piperazine : Orthorhombic system (Pna21) with Z′ = 2.
• 1-(4-Bromobenzoyl)-4-phenylpiperazine: Monoclinic system (P21) with Z′ = 1. The 2-fluorophenyl group may induce distinct packing patterns due to its electronegativity and steric demands .